Cas no 106691-37-6 (N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide structure
106691-37-6 structure
Product Name:N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
CAS No:106691-37-6
MF:C17H16N2O2S
MW:312.386142730713
MDL:MFCD00709403
CID:157226
PubChem ID:2768392
Update Time:2025-09-24

N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazine-2-acetamide,3,4-dihydro-N-(4-methylphenyl)-3-oxo-
    • 2-[4-(4-methylphenyl)-3-oxo-1,4-benzothiazin-2-yl]acetamide
    • N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
    • HMS1611B18
    • SR-01000906503-1
    • ZINC00108859
    • AI-204/31720037
    • ZINC00108857
    • Oprea1_196217
    • AKOS000523623
    • CBMicro_027459
    • 11W-0228
    • Z31269251
    • 106691-37-6
    • 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-p-tolylacetamide
    • 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)-N-(p-tolyl)acetamide
    • Oprea1_122112
    • AKOS016193625
    • SR-01000906503
    • CS-0325325
    • MFCD00709403
    • F0143-0005
    • BIM-0027273.P001
    • AB00666892-01
    • MDL: MFCD00709403
    • Inchi: 1S/C17H16N2O2S/c1-11-6-8-12(9-7-11)18-16(20)10-15-17(21)19-13-4-2-3-5-14(13)22-15/h2-9,15H,10H2,1H3,(H,18,20)(H,19,21)
    • InChI Key: PNKDZGVFCPRWDQ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2NC(C1CC(NC1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 312.09338
  • Monoisotopic Mass: 312.093248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.7
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.29
  • Boiling Point: 659.8°Cat760mmHg
  • Flash Point: 352.8°C
  • Refractive Index: 1.645
  • PSA: 63.4
  • LogP: 4.22410

N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299102-100 mg
N-(4-Methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide; .
106691-37-6
100MG
€221.50 2022-08-31
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N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
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N-(4-methylphenyl)-2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
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F0143-0005-10μmol
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$69.0 2023-11-21
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F0143-0005-20μmol
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